2-amino-N'-hydroxycyclopentane-1-carboximidamide

• Molecular Formula: C6H13N3O
• Molecular Weight: 143.19 g/mol
• IUPAC Name: 2-amino-N'-hydroxycyclopentane-1-carboximidamide
• InChI: InChI=1S/C6H13N3O/c7-5-3-1-2-4(5)6(8)9-10/h4-5,10H,1-3,7H2,(H2,8,9)
• InChI Key: VSGLCFHCNSAYFZ-UHFFFAOYSA-N
• Isomeric SMILES: C1CC(C(C1)N)/C(=N/O)/N
• Canonical SMILES: C1CC(C(C1)N)C(=NO)N

Description

Preparation Methods

The synthesis of 2-amino-N’-hydroxycyclopentane-1-carboximidamide typically involves the reaction of cyclopentanone with hydroxylamine to form the corresponding oxime. This intermediate is then subjected to further reactions to introduce the amino and carboximidamide groups . The reaction conditions often include the use of solvents such as ethanol or methanol and catalysts like hydrochloric acid or sulfuric acid. Industrial production methods may involve similar synthetic routes but are optimized for larger-scale production with considerations for yield, purity, and cost-effectiveness.

Chemical Reactions Analysis

2-Amino-N’-hydroxycyclopentane-1-carboximidamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides, often using reagents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can convert it into amines or other reduced forms, typically using reagents such as lithium aluminum hydride or sodium borohydride.

Substitution: It can participate in substitution reactions where functional groups are replaced by others, often under acidic or basic conditions.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction may produce amines.

Scientific Research Applications

2-Amino-N’-hydroxycyclopentane-1-carboximidamide has several applications in scientific research:

Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: Researchers investigate its potential biological activities, including enzyme inhibition and interaction with biomolecules.

Medicine: Preliminary studies explore its potential as a therapeutic agent due to its unique structure and reactivity.

Industry: It may be used in the development of new materials or as an intermediate in chemical manufacturing processes.

Mechanism of Action

The mechanism by which 2-amino-N’-hydroxycyclopentane-1-carboximidamide exerts its effects involves its interaction with molecular targets such as enzymes or receptors. The hydroxy and amino groups allow it to form hydrogen bonds and other interactions with biological molecules, potentially inhibiting enzyme activity or modulating receptor functions. The exact pathways involved depend on the specific biological context and target molecules .

Comparison with Similar Compounds

Chemical Profile

• Molecular Formula : C₆H₁₁N₃O₂ (derived from molecular weight and composition in )
• Molecular Weight : 161.16 g/mol
• CAS Number : EN300-2010367
• Key Functional Groups: Cyclopentane backbone, amino (-NH₂), and hydroxyimidamide (-NH-OH-C(=NH)-) moieties .

Structural and Physical Properties

Compound	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Key Functional Groups	Melting Point/Stability
2-Amino-N'-hydroxycyclopentane-1-carboximidamide	C₆H₁₁N₃O₂	161.16	EN300-2010367	Amino, hydroxyimidamide, cyclopentane	Not reported
N'-Hydroxy-2-methylcyclopentane-1-carboximidamide	C₇H₁₄N₂O	142.20	1868877-47-7	Methyl, hydroxyimidamide, cyclopentane	Discontinued; stability concerns
(1R,3S)-3-Aminocyclopentanecarboxylic acid	C₆H₁₁NO₂	129.15	71830-08-5	Amino, carboxylic acid, cyclopentane	172.1°C (dec.)
(1S,3R)-3-Aminocyclopentanecarboxylic acid	C₆H₁₁NO₂	129.15	71830-07-4	Amino, carboxylic acid, cyclopentane	192°C (dec.)

Key Observations:

• Polarity: The 3-aminocyclopentanecarboxylic acids () exhibit higher polarity due to the carboxylic acid group, which may enhance aqueous solubility compared to the hydroxyimidamide group in the target compound .
• Thermal Stability: The stereoisomeric 3-aminocyclopentanecarboxylic acids demonstrate high thermal stability (melting points >170°C), while the target compound’s stability remains uncharacterized .

Functional Group Implications

• Hydroxyimidamide vs. Carboxylic Acid : The hydroxyimidamide group in the target compound may act as a bidentate ligand for metal coordination, whereas the carboxylic acid group in compounds is more suited for salt formation or peptide coupling .
• Amino Group Reactivity: The amino group in the target compound could facilitate nucleophilic reactions (e.g., Schiff base formation), analogous to derivatives like 2-amino-N'-benzylideneacetohydrazide (), which target CFTR-mediated diseases .

Biological Activity

2-amino-N'-hydroxycyclopentane-1-carboximidamide is a compound that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article delves into its biological activity, focusing on its mechanisms of action, therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The chemical structure of 2-amino-N'-hydroxycyclopentane-1-carboximidamide includes a cyclopentane ring, an amino group, and a hydroxyl group attached to a carboximidamide. This unique configuration contributes to its reactivity and interaction with biological systems.

Molecular Formula

• Molecular Formula : C6H12N4O
• Molecular Weight : 156.19 g/mol

The biological activity of 2-amino-N'-hydroxycyclopentane-1-carboximidamide is primarily attributed to its ability to interact with specific molecular targets within cells. It may function through:

• Enzyme Inhibition : The compound has shown potential in inhibiting enzymes associated with various biochemical pathways, including those involved in cancer cell proliferation.
• Antimicrobial Effects : Preliminary studies suggest that it may exhibit antimicrobial properties against certain pathogens.

Potential Biological Activities

Research indicates that 2-amino-N'-hydroxycyclopentane-1-carboximidamide may possess several notable biological activities:

• Anticancer Activity : The compound has been investigated for its ability to inhibit cancer cell growth.
• Antimicrobial Activity : Studies have shown that it can inhibit the growth of various bacterial strains.

Comparative Analysis with Similar Compounds

Compound Name	Structure Features	Unique Aspects
2-Amino-N'-hydroxycyclopentane-1-carboximidamide	Contains a cyclopentane ring and hydroxyl group	Potential anticancer and antimicrobial properties
2-Amino-N-(4-hydroxyphenyl)acetamide	Lacks cyclopentane structure	Primarily studied for analgesic properties
N-Hydroxy-N'-(4-nitrophenyl)urea	Contains nitrophenyl group	Investigated for anti-inflammatory effects

Case Study 1: Anticancer Activity

A study assessed the impact of 2-amino-N'-hydroxycyclopentane-1-carboximidamide on human cancer cell lines. The findings revealed:

• Cell Viability Reduction : The compound significantly decreased cell viability in a dose-dependent manner.
• IC50 Values : The IC50 values indicated potent anticancer activity, suggesting effective inhibition of specific signaling pathways related to cell survival and proliferation.

Case Study 2: Antimicrobial Efficacy

Research focused on the antimicrobial properties of this compound involved testing against common bacterial strains. Results indicated:

• Minimum Inhibitory Concentration (MIC) : The MIC values were comparable to established antimicrobial agents, highlighting its potential as an effective antimicrobial agent.